Cas no 2137839-91-7 ([2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine)

[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine is a structurally unique bicyclic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its rigid azabicycloheptane core, combined with the sulfonyl and methanamine functional groups, offers distinct steric and electronic properties, making it a valuable intermediate for the synthesis of bioactive compounds. The sulfonyl moiety enhances stability and may influence binding interactions, while the methanamine group provides a versatile handle for further derivatization. This compound’s well-defined stereochemistry and modular structure make it particularly useful for exploring structure-activity relationships in drug discovery, particularly in targeting enzymes or receptors requiring constrained pharmacophores. Its synthetic accessibility further supports its utility in lead optimization.

[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine structure

2137839-91-7 structure

Product Name:[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine

CAS No:2137839-91-7

MF:C₁₀H₂₀N₂O₂S

MW:232.343001365662

CID:6518309

PubChem ID:165457905

Update Time:2025-10-28

[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- [2-(propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine
- 2137839-91-7
- EN300-737659
- [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine
- Inchi： 1S/C10H20N2O2S/c1-8(2)15(13,14)12-5-3-4-9-6-10(9,12)7-11/h8-9H,3-7,11H2,1-2H3
- InChI Key： FKLOAUDBIWNZBT-UHFFFAOYSA-N
- SMILES： S(C(C)C)(N1CCCC2CC12CN)(=O)=O

Computed Properties

Exact Mass: 232.12454906g/mol
Monoisotopic Mass: 232.12454906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 71.8Å²

[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-737659-1.0g	[2-(propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine	2137839-91-7		1g	$0.0	2023-06-06

[2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine Related Literature

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Additional information on [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine

Comprehensive Overview of [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine (CAS No. 2137839-91-7)

The compound [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine, identified by its CAS No. 2137839-91-7, represents a sophisticated bicyclic structure with significant potential in pharmaceutical and chemical research. Its unique azabicyclo[4.1.0]heptane core, combined with a propane-2-sulfonyl group and a terminal methanamine moiety, makes it a versatile candidate for drug discovery and material science applications. Researchers are increasingly focusing on such sulfonyl-containing bicyclic amines due to their enhanced bioavailability and binding affinity in biological systems.

In recent years, the demand for novel bicyclic scaffolds like [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine has surged, driven by advancements in targeted drug delivery and enzyme inhibition. This compound's structural complexity aligns with trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs), which are hot topics in medicinal chemistry. Its sulfonamide linkage further enhances its stability, making it a promising building block for small-molecule therapeutics.

The synthesis of CAS No. 2137839-91-7 involves multi-step organic transformations, including cyclopropanation and sulfonylation, which are critical for achieving its stereochemical precision. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and confirming its 3D molecular conformation. These methods are frequently searched by chemists seeking to validate similar heterocyclic compounds.

Beyond pharmaceuticals, [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine has potential applications in catalysis and polymer chemistry. Its rigid bicyclic framework can serve as a ligand in asymmetric synthesis, addressing the growing need for chiral auxiliaries in industrial processes. Additionally, its amine functionality allows for further derivatization, enabling the creation of customized molecular architectures for niche applications.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2137839-91-7. The compound's low ecotoxicity and biodegradability profile, inferred from its structural features, make it a sustainable choice compared to traditional persistent organic pollutants (POPs). This aligns with the global shift toward green chemistry principles, a topic widely explored in academic and industrial forums.

In summary, [2-(Propane-2-sulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to materials engineering, underscore its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.